2-Cyclopropoxy-N-methyl-3-nitrobenzamide

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 2-cyclopropyloxy-N-methyl-3-nitrobenzamide
• InChI: InChI=1S/C11H12N2O4/c1-12-11(14)8-3-2-4-9(13(15)16)10(8)17-7-5-6-7/h2-4,7H,5-6H2,1H3,(H,12,14)
• InChI Key: IUKRZGHLVRZFJB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])OC2CC2

Description

2-Cyclopropoxy-N-methyl-3-nitrobenzamide is a benzamide derivative featuring a nitro group at the 3-position of the aromatic ring, a cyclopropoxy substituent at the 2-position, and an N-methylated amide group. The nitro group acts as a strong electron-withdrawing group, influencing electronic properties and reactivity, while the cyclopropoxy moiety may enhance lipophilicity and modulate steric effects. The N-methyl group likely improves metabolic stability compared to primary amides .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-N-methyl-3-nitrobenzamide typically involves the following steps:

Cyclopropoxylation: The cyclopropoxy group can be introduced via a nucleophilic substitution reaction, where a suitable cyclopropyl halide reacts with the nitrobenzamide derivative in the presence of a base.

Methylation: The final step involves the methylation of the amide nitrogen using a methylating agent such as methyl iodide in the presence of a base like potassium carbonate.

Industrial Production Methods: Industrial production of 2-Cyclopropoxy-N-methyl-3-nitrobenzamide may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Types of Reactions:

Oxidation: The nitro group in 2-Cyclopropoxy-N-methyl-3-nitrobenzamide can undergo reduction to form corresponding amine derivatives.

Reduction: The compound can be reduced using reagents like hydrogen gas in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Hydrogen gas with palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles such as alkoxides or amines in the presence of a base.

Major Products:

Reduction: 2-Cyclopropoxy-N-methyl-3-aminobenzamide.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-N-methyl-3-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N-methyl-3-nitrobenzamide involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The cyclopropoxy and methyl groups may influence the compound’s binding affinity and specificity towards its targets.

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound	Nitro Position	Key Substituents	Reactivity Profile	Potential Applications
2-Cyclopropoxy-N-methyl-3-nitrobenzamide	3	Cyclopropoxy, N-methyl	Electrophilic substitution, reduction	Drug design, organic synthesis
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	None	3-methyl, N-(hydroxy-tert-butyl)	Metal coordination, C–H activation	Catalysis, ligand development
N-(3-Chlorophenethyl)-4-nitrobenzamide	4	4-nitro, 3-chlorophenethyl	Resonance stabilization, halogen bonding	Bioactive molecule development
Nitrobenzene ()	N/A	Simple nitroaromatic	Electrophilic substitution	Solvent, intermediate synthesis